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Compound of Interest

Compound Name: Antipyrine mandelate

Cat. No.: B15192966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular properties of antipyrine
mandelate, a compound formed from the association of antipyrine and mandelic acid. The

following sections delineate its molecular formula and weight, supported by a clear tabular

summary and a logical diagram illustrating its formation.

Core Molecular Data
The fundamental molecular characteristics of antipyrine mandelate and its constituent

components are summarized below. This data is essential for stoichiometric calculations,

formulation development, and analytical characterization.

Compound Molecular Formula Molecular Weight ( g/mol )

Antipyrine C₁₁H₁₂N₂O 188.23

Mandelic Acid C₈H₈O₃ 152.15

Antipyrine Mandelate C₁₉H₂₀N₂O₄ 340.38

Formation of Antipyrine Mandelate
Antipyrine mandelate is the resultant compound from the chemical interaction of antipyrine

and mandelic acid. The logical relationship demonstrating this formation is depicted in the
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following diagram.
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Formation of Antipyrine Mandelate from its constituent molecules.

This guide serves as a foundational resource for professionals engaged in research and

development activities involving antipyrine mandelate. The provided data and visualizations

are intended to facilitate a clear and concise understanding of its fundamental chemical

properties.

To cite this document: BenchChem. [Antipyrine Mandelate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192966#antipyrine-mandelate-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15192966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

